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Compound of Interest

Compound Name: Trimethylborane

Cat. No.: B1581522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical, immediate safety and logistical information for the handling of

trimethylborane (TMB). Adherence to these procedures is essential for ensuring a safe

laboratory environment.

Trimethylborane is an extremely flammable and corrosive gas that is pyrophoric, meaning it

can ignite spontaneously in air.[1] It also reacts violently with water and oxidizing agents.[1]

This document outlines the necessary personal protective equipment (PPE), safe handling

procedures, and emergency response protocols to mitigate the significant hazards associated

with this chemical.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against the hazards of

trimethylborane. All personnel must be trained in the proper use and limitations of their PPE.

Summary of Required Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

full-face shield is also

recommended.

Protects against gas, vapors,

and potential splashes, which

can cause severe eye

damage.[2]

Skin Protection

Fire/flame resistant and

impervious clothing. Chemical-

resistant gloves (e.g., Butyl

rubber, Neoprene).

Prevents severe skin burns

upon contact.[2] Contaminated

clothing should be washed

before reuse.[2]

Respiratory Protection

A full-face respirator is required

if exposure limits are exceeded

or if irritation is experienced.[2]

For emergency situations or

suspected leaks, a positive-

pressure, self-contained

breathing apparatus (SCBA) is

mandatory.[1][3]

Trimethylborane is toxic if

inhaled.

Footwear
Protective footwear when

moving cylinders.

Protects against injuries from

dropped cylinders or

equipment.

Safe Handling and Operational Procedures
All work with trimethylborane must be conducted in a well-ventilated area, such as a certified

chemical fume hood or a glovebox.[4] A thorough risk assessment must be completed before

beginning any new procedure.[4]

Step-by-Step Handling Protocol

Preparation and Inspection:

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[3]
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Visually inspect the trimethylborane cylinder and valve for any signs of damage upon

receipt.[4]

Securely strap or chain the cylinder to a stable surface like a wall or workbench.[4]

Purge all primary containment systems with an inert gas, such as nitrogen, before

introducing trimethylborane.[1]

Connecting the Cylinder:

Use a regulator approved for corrosive and flammable gases.[4]

Ensure the threads on the regulator and cylinder valve are compatible.[4]

When removing the outlet plug, face the outlet away from you and wear appropriate PPE,

as some material may have accumulated behind it.[1]

After connecting the regulator, perform a leak test using an inert gas and a suitable leak

detection solution.[4]

During Operation:

Never work alone when handling trimethylborane. A second person aware of the hazards

should be present.[4]

Use non-sparking tools and explosion-proof equipment.[2][5]

Ground and bond all lines and equipment associated with the product system to prevent

static discharge.[6]

Shutdown and Disconnection:

Close the cylinder valve after each use and when the cylinder is empty.[7]

Purge the system with an inert gas before disconnecting the cylinder.

Replace the valve cap securely when the cylinder is not in use.[4]
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Emergency and Disposal Plans
Immediate and appropriate action during an emergency is critical to minimizing harm.

Emergency Procedures

Emergency Situation Action

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Douse the affected area with copious amounts

of water for at least 15 minutes. Seek immediate

medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[2]

Spill or Leak

Evacuate the area and eliminate all ignition

sources.[2] If possible to do so safely, stop the

flow of gas.[3] Increase ventilation to the release

area.[3] Emergency handlers should wear a

self-contained positive pressure respirator and

an antivirus suit.[3]

Fire

Do not extinguish a leaking gas fire unless the

leak can be stopped safely.[2] Use dry chemical,

carbon dioxide, or alcohol-resistant foam to

extinguish a fire.[2] Use a water spray to keep

fire-exposed containers cool.[7]

Disposal Plan

Unused trimethylborane must be disposed of as hazardous waste.[4] Do not attempt to

dispose of residual waste or unused quantities yourself.[6] Return the cylinder to the supplier
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for proper disposal.[3][6] Residual gas in empty cylinders should be carefully vented through a

scrubbing system containing a suitable neutralizing agent.[4] Follow all institutional, local, and

national regulations for hazardous waste disposal.[4]

Visual Safety Workflows
The following diagrams illustrate key decision-making processes for ensuring safety when

working with trimethylborane.
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Start: Task Involving
Trimethylborane

Assess Task:
- Routine Handling?
- Cylinder Change?

- Potential for Release?

Routine Handling
(in fume hood/glovebox)

Routine

Emergency or
Suspected Leak

Non-Routine/
Emergency

Required PPE:
- Safety Goggles & Face Shield

- Flame-Resistant Clothing
- Chemical-Resistant Gloves

Required PPE:
- Positive-Pressure SCBA
- Chemical-Resistant Suit

Proceed with Task
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Trimethylborane Spill
or Leak Detected

Evacuate Immediate Area
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Assess Risk:
- Size of Leak

- Can it be stopped safely?

Stop Leak if Safe
(Requires SCBA & training)

Yes

Contact Emergency
Response Team

No

Increase Ventilation
to the Area

Area Secured
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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